Cas no 1699400-61-7 (1-ethoxy-3-(propan-2-yl)cyclohexylmethanamine)

• Product Name: 1-ethoxy-3-(propan-2-yl)cyclohexylmethanamine
• CAS No: 1699400-61-7
• Molecular Formula: C₁₂H₂₅NO
• Molecular Weight: 199.333003759384
• CID: 6138181
• PubChem ID: 107450610

1-ethoxy-3-(propan-2-yl)cyclohexylmethanamine Properties

Names and Identifiers

• 1-ethoxy-3-(propan-2-yl)cyclohexylmethanamine
• EN300-1143876
• 1699400-61-7
• [1-ethoxy-3-(propan-2-yl)cyclohexyl]methanamine

• InChIKey： VSJHWQHCRMXJQF-UHFFFAOYSA-N
• Inchi： 1S/C12H25NO/c1-4-14-12(9-13)7-5-6-11(8-12)10(2)3/h10-11H,4-9,13H2,1-3H3
• SMILES： O(CC)C1(CN)CCCC(C(C)C)C1

Computed Properties

• Exact Mass: 199.193614421g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 199.193614421g/mol
• Heavy Atom Count: 14
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids